molecular formula C11H9ClN2O2 B8727903 [2,4'-Bipyridine]-5-carboxylic acid hydrochloride

[2,4'-Bipyridine]-5-carboxylic acid hydrochloride

Cat. No.: B8727903
M. Wt: 236.65 g/mol
InChI Key: RLMMYPWFQIWOLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2,4'-Bipyridine]-5-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9ClN2O2

Molecular Weight

236.65 g/mol

IUPAC Name

6-pyridin-4-ylpyridine-3-carboxylic acid;hydrochloride

InChI

InChI=1S/C11H8N2O2.ClH/c14-11(15)9-1-2-10(13-7-9)8-3-5-12-6-4-8;/h1-7H,(H,14,15);1H

InChI Key

RLMMYPWFQIWOLZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1C(=O)O)C2=CC=NC=C2.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In tetrahydrofuran (20 ml), 6-chloronicotinic acid (535 mg) and diethyl (4-pyridyl)borane (Chem. Pharm. Bull., 33, 4755, 1985) (500 mg) were dissolved. To the resulting solution, tetrabutylammonium bromide (546 mg), potassium hydrochloride (570 mg), tetrakis(triphenylphosphine) palladium (O) (392 mg) and water (0.5 ml) were added under an argon atmosphere, followed by heating under reflux for 6 hours. Dilute hydrochloric acid was added to the reaction mixture to make it acidic. Water and ethyl acetate were poured into the resulting mixture for extraction. The water layer so extracted was distilled off under reduced pressure. The residue was purified by chromatography through a synthetic adsorbent (“Diaion® HP-20”, water˜50% acetonitrile—water). To the resulting fraction, dilute hydrochloric acid was added to make it acidic. The solvent was then distilled off. Tetrahydrofuran was added to the residue and the precipitate was collected by filtration, whereby the title compound (269 mg, 32%) was obtained.
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potassium hydrochloride
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570 mg
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546 mg
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392 mg
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0.5 mL
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